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This technical guide provides a comprehensive overview of the magnetic and physical

properties of the N42 grade Neodymium Iron Boron (NdFeB) magnet, with a specific focus on

the block magnet designated as BX048. This document is intended for researchers, scientists,

and professionals in drug development who may utilize such components in their experimental

apparatus, such as in magnetic separation, cell sorting, or customized laboratory equipment.

Core Properties of N42 Grade Neodymium Magnets
N42 grade neodymium magnets are a popular choice as they offer a strong magnetic

performance at a reasonable cost, striking a balance between higher-cost, higher-strength

grades and lower-cost, weaker alternatives.[1][2] The "N" signifies that the magnet is made

from a neodymium alloy, and "42" indicates a maximum energy product of approximately 42

Mega-Gauss-Oersteds (MGOe).[1][3] This high energy product means that N42 magnets can

store a large amount of magnetic energy, making them significantly stronger than standard

ceramic magnets.[1]

The BX048 is a specific block magnet of this N42 grade. Multiple suppliers offer this

component with consistent dimensions and magnetic properties.[4][5][6][7][8]

Quantitative Data Summary
The following tables summarize the key magnetic, thermal, and physical properties of N42

grade magnets, including specific data for the BX048 where available.
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Table 1: Magnetic Properties of N42 Grade Magnets

Property Symbol
Typical Value
Range

Unit

Remanence Br 1.29 - 1.33 T

Coercive Force HcB ≥ 836 kA/m

Intrinsic Coercive

Force
HcJ ≥ 955 kA/m

Maximum Energy

Product
(BH)max 318 - 350 kJ/m³

40 - 44 MGOe

Surface Field (for

BX048)
- ~4876 - 5876 Gauss

Sources:[1][6][7][9][10][11]

Table 2: Thermal Properties of N42 Grade Magnets

Property Symbol Typical Value Unit

Maximum Operating

Temperature
Tw 80 °C

Curie Temperature Tc 310 °C

Temperature

Coefficient of Br
α(Br) -0.12 %/°C

Temperature

Coefficient of HcJ
α(HcJ) -0.62 %/°C

Sources:[1][9][11][12]

Table 3: Physical and Mechanical Properties of BX048 Magnet
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Property Typical Value Unit

Material
NdFeB (Neodymium Iron

Boron)
-

Grade N42 -

Dimensions 1 x 1/4 x 1/2 inch

25.4 x 6.35 x 12.7 mm

Coating
Nickel-Copper-Nickel (Ni-Cu-

Ni)
-

Magnetization Direction Through Thickness -

Pull Force (approx.) 18.71 lbs

Density ~7.5 - 7.8 g/cm³

Sources:[4][5][6][7][9]

Experimental Protocols: Characterization of
Magnetic Properties
For researchers utilizing magnets in their experimental setups, verifying the magnetic

properties can be crucial. Below are generalized methodologies for key magnetic

characterization experiments.

Measurement of Remanence (Br) and Coercivity (HcB,
HcJ)
A common method for measuring the primary magnetic properties is through the use of a B-H

Tracer or a Vibrating Sample Magnetometer (VSM).

Objective: To plot the second quadrant demagnetization curve (B-H curve) from which

Remanence (Br), Coercivity (HcB), and Intrinsic Coercivity (HcJ) can be determined.

Methodology:
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Sample Preparation: A sample of the magnetic material (e.g., a BX048 magnet) is placed in

the sample holder of the measurement instrument. The dimensions and weight of the sample

are precisely measured.

Saturation: The sample is first subjected to a strong magnetic field sufficient to drive it to

magnetic saturation.

Demagnetization Curve Measurement: The external magnetic field is then swept from the

maximum value down to zero and then into the negative (demagnetizing) direction.

Data Acquisition: During this sweep, the magnetic moment of the sample is measured. This

is then used to calculate the magnetic flux density (B) and the magnetic field strength (H).

Analysis:

Remanence (Br): The value of B when the external field H is zero.

Coercivity (HcB): The value of the negative H field required to reduce the magnetic flux

density B to zero.

Intrinsic Coercivity (HcJ): The value of the negative H field required to reduce the intrinsic

magnetization (M) of the material to zero. This point is identified on the intrinsic

demagnetization curve (M-H curve).

Visualizations
Logical Workflow for Magnetic Material Characterization
The following diagram illustrates a typical workflow for the characterization and verification of

magnetic materials like the N42 grade magnet.
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Caption: Workflow for the characterization of N42 magnetic properties.
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It is important to note that while this guide provides detailed information on the properties of the

N42 magnet, its application in biological signaling pathways is not a direct one. Instead, its

utility for researchers in life sciences lies in its incorporation into the instrumentation that

facilitates their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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